molecular formula C15H15N3O3S B5219666 2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide

2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide

Cat. No. B5219666
M. Wt: 317.4 g/mol
InChI Key: SLABZIVVNANDMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as 'Fura-2-AM,' and it is a derivative of pyridine. The synthesis of this compound involves several steps, and it has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide involves several pathways. It can inhibit the activity of enzymes involved in cancer cell growth, leading to the inhibition of cancer cell proliferation. It can also inhibit the activity of pro-inflammatory cytokines, leading to a reduction in inflammation. Additionally, it can inhibit the formation of amyloid-beta plaques in the brain, leading to a reduction in Alzheimer's disease symptoms.
Biochemical and Physiological Effects:
2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide has several biochemical and physiological effects. It can inhibit the activity of enzymes involved in cancer cell growth, leading to the inhibition of cancer cell proliferation. It can also reduce inflammation in the body by inhibiting the activity of pro-inflammatory cytokines. Additionally, it can inhibit the formation of amyloid-beta plaques in the brain, leading to a reduction in Alzheimer's disease symptoms.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide in lab experiments include its potential therapeutic applications, its well-studied mechanism of action, and its availability. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide. One direction is to further study its potential therapeutic applications, including its use in the treatment of cancer, inflammation, and Alzheimer's disease. Another direction is to study its safety and efficacy in animal models and clinical trials. Additionally, further studies are needed to optimize the synthesis of this compound and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of 2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide involves several steps. The first step involves the condensation of acetylacetone with furfural to form 5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydropyridine. This intermediate is then treated with thioacetamide to obtain the final product, 2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide. The synthesis of this compound has been optimized to obtain high yields and purity.

Scientific Research Applications

2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide has several potential therapeutic applications. It has been studied for its anti-cancer properties, as it can inhibit the growth of cancer cells. It has also been studied for its anti-inflammatory properties, as it can reduce inflammation in the body. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease, as it can inhibit the formation of amyloid-beta plaques in the brain.

properties

IUPAC Name

2-[[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H15N3O3S/c1-8-13(9(2)19)14(11-4-3-5-21-11)10(6-16)15(18-8)22-7-12(17)20/h3-5,14,18H,7H2,1-2H3,(H2,17,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SLABZIVVNANDMK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(C(=C(N1)SCC(=O)N)C#N)C2=CC=CO2)C(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H15N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

317.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

>47.6 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24826326
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

Cambridge id 5691179

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.